Cas no 752252-70-3 (Junipetrioloside A; 6'-O-(3,4,5-Trihydroxybenzoyl))

• Product Name: Junipetrioloside A; 6'-O-(3,4,5-Trihydroxybenzoyl)
• CAS No: 752252-70-3
• Molecular Formula: C₂₃H₂₆O₁₃
• Molecular Weight: 510.444748401642
• CID: 6699834

Junipetrioloside A; 6'-O-(3,4,5-Trihydroxybenzoyl) Properties

Names and Identifiers

• Mallophenol A
• (+)-Mallophenol A

• InChIKey： AKCZTYUUVZJONY-UHFFFAOYSA-N
• Inchi： 1S/C23H26O13/c1-32-14-6-9(2-3-11(14)25)20-15(7-24)34-23-21(36-20)19(30)18(29)16(35-23)8-33-22(31)10-4-12(26)17(28)13(27)5-10/h2-6,15-16,18-21,23-30H,7-8H2,1H3
• SMILES： COC1C(O)=CC=C(C2C(CO)OC3C(C(C(C(O3)COC(C3C=C(O)C(O)=C(O)C=3)=O)O)O)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• XLogP3: -0.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters